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Compound of Interest

Compound Name: Germanium(ll) bromide

Cat. No.: B2953528

A Comparative Study of Germanium(ll) Halides: GeClz, GeBrz, and Gel:

This guide provides a comprehensive comparison of the germanium(ll) halides: germanium(ll)
chloride (GeClz), germanium(ll) bromide (GeBrz), and germanium(ll) iodide (Gel2). It is
intended for researchers, scientists, and professionals in drug development and materials
science who utilize these compounds in their work. This document covers their synthesis,
structural properties, and reactivity, supported by experimental data.

Physical and Structural Properties

The physical and structural properties of the germanium(ll) halides show clear trends as the
atomic mass of the halogen increases. GeClz is a white to pale yellow solid, GeBr: is a yellow-
white solid, and Gel:z is a vibrant yellow crystalline solid.[1][2] Key quantitative data are
summarized in the tables below for easy comparison.

Table 1: Physical Properties of Germanium(ll) Halides
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Property

GeClz

GeBr:2

Gel2

Molar Mass ( g/mol )

143.55[1]

232.44[3]

326.44[4]

White to pale yellow

Yellow crystalline

Appearance ) Yellow-white solid[2] )
solid[1] solid[4]
Melting Point (°C) Decomposes[5] 120-125[6] 428[7]
Boiling Point (°C) Decomposes[5] 550 (decomposes)[7]

Solubility

Soluble in polar
solvents, hydrolyzes

in water[1]

Soluble in ethanol and

acetone[2]

Slightly soluble in
chloroform and carbon
tetrachloride[4]

Table 2: Structural and Spectroscopic Data of

: ium(1) Halid

Parameter

GeCl2

GeBr2

Gel2

Crystal Structure

Monoclinic[2]

Trigonal (Cadmium
iodide type)[4]

Space Group

P21/c[8]

P-3m1[4]

Lattice Constants (A)

a=1168,b=912 ¢
=7.02, B = 101.9°[2]

a=4.13,¢c=6.79[4]

Ge-X Bond Length (A)

2.186 (gas phase)[9]

2.51-3.10 (solid state)
[8]

3.03 (solid state)

X-Ge-X Bond Angle
)

100.4 (gas phase)[9]

Synthesis and Experimental Protocols

The synthesis of germanium(ll) halides can be achieved through several methods, primarily

involving the reduction of the corresponding germanium(1V) halide or direct reaction with

germanium metal.
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Synthesis of Germanium(ll) Chloride (GeClz)

A common method for the preparation of GeCl: is the comproportionation of germanium
tetrachloride (GeCla) with germanium metal.[1]

Experimental Protocol:

e Place germanium metal powder in a quartz tube reactor.

e Heat the germanium metal to 300 °C under a reduced pressure of 0.1 mmHg.
e Pass germanium tetrachloride vapor over the heated germanium metal.

e The product, solid GeClz, will deposit in the cooler parts of the reactor.

» Due to its instability, GeCl: is often generated and used in situ or stabilized as a dioxane
complex.[10]

Synthesis of Germanium(ll) Bromide (GeBr2)

GeBr2 can be synthesized by the reduction of germanium tetrabromide (GeBra) with
germanium metal or zinc.[2]

Experimental Protocol:

e Combine germanium tetrabromide and an equimolar amount of germanium powder in a
sealed reaction vessel.

» Heat the mixture to initiate the reduction reaction. The exact temperature and reaction time
will depend on the scale of the reaction.

» After the reaction is complete, the resulting GeBr2 can be purified by sublimation.

Synthesis of Germanium(ll) lodide (Gelz)

Gelz can be prepared by the direct reaction of germanium with iodine.

Experimental Protocol:
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Stoichiometric amounts of high-purity germanium powder and iodine are sealed in a quartz
ampule under high vacuum.

The ampule is slowly heated to a temperature between 200 and 400 °C.
The reaction is allowed to proceed for several hours to ensure complete conversion.

The ampule is then cooled slowly to room temperature to obtain crystalline Gelz.

Reactivity and Stability

The germanium(ll) halides are reactive compounds and act as reducing agents. Their stability

generally increases with the increasing mass of the halide.

GeClz: It is the least stable of the three and readily hydrolyzes in the presence of water to
form germanium(ll) hydroxide.[1] It is a source of dichlorogermylene (:GeClz), a carbene
analogue, which is highly reactive and can insert into various chemical bonds.[1]

GeBr2: This halide also hydrolyzes in water to form germanium(ll) hydroxide and
disproportionates upon heating to yield germanium tetrabromide and elemental germanium.

[2]

Gelz: Gelz is the most stable of the three. It disproportionates at a higher temperature (550
°C) compared to its lighter analogues.[7] It is used in the electronics industry for the epitaxial
growth of germanium layers through disproportionation reactions.

Visualization of Structural Trends

The following diagram illustrates the trend of increasing germanium-halogen bond length with

the increasing size of the halogen atom.
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GeClz Increasing Halogen Size GeBr2 Increasing Bond Length Gelz
Bond Length: 2.186 A il Bond Length: ~2.5 A "| Bond Length: 3.03 A

Trend in Ge-X Bond Lengths

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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